Cas no 253780-87-9 (2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde)

2-(Trifluoromethyl)-1H-perimidine-4-carbaldehyde is a fluorinated heterocyclic compound featuring a perimidine core with a trifluoromethyl group and an aldehyde functional group. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the aldehyde moiety offers reactivity for further derivatization, such as condensation or nucleophilic addition reactions. Its rigid perimidine scaffold contributes to planar aromaticity, potentially useful in materials science. The compound is particularly relevant in the development of fluorinated bioactive molecules or as a building block for advanced intermediates in medicinal chemistry.

2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde structure

253780-87-9 structure

Product Name:2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde

CAS No:253780-87-9

MF:C₁₃H₇F₃N₂O

MW:264.202693223953

CID:5446621

PubChem ID:135796345

Update Time:2025-05-19

2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Z56775395
- AKOS030659468
- (Z)-[2-(Trifluoromethyl)perimidin-4-ylidene]methanol
- 2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde
- EN300-26577043
- 253780-87-9
- 2-(Trifluoromethyl)-1H-perimidine-9-carboxaldehyde
- Inchi： 1S/C13H7F3N2O/c14-13(15,16)12-17-9-3-1-2-7-4-5-8(6-19)11(18-12)10(7)9/h1-6H,(H,17,18)
- InChI Key： FRZCJQMDGWOKDO-UHFFFAOYSA-N
- SMILES： N1C2C3C(C=CC=2C=O)=CC=CC=3N=C1C(F)(F)F

Computed Properties

Exact Mass: 264.05104734g/mol
Monoisotopic Mass: 264.05104734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 46Å²

Experimental Properties

Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Melting Point: 163-164 °C(Solvent: Benzene ; Ligroine)
Boiling Point: 419.3±45.0 °C(Predicted)
pka: -2.34±0.20(Predicted)

2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26577043-0.05g	2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde	253780-87-9	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde

Recent Advances in the Study of 2-(Trifluoromethyl)-1H-perimidine-4-carbaldehyde (CAS: 253780-87-9)

The compound 2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde (CAS: 253780-87-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethyl group and aldehyde functionality make it a valuable building block for the development of pharmacologically active molecules. Researchers have employed advanced synthetic methodologies, including transition metal-catalyzed reactions and multicomponent reactions, to derivatize this compound and explore its chemical space.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde exhibit promising antimicrobial and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibitory effects against a panel of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, in vitro assays revealed selective cytotoxicity against various cancer cell lines, suggesting its potential as a scaffold for anticancer drug development.

Mechanistic studies have begun to elucidate the molecular targets of 2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde derivatives. Computational docking simulations and biochemical assays indicate that these compounds may interact with key enzymes involved in nucleic acid synthesis and protein folding, although further validation is required. The trifluoromethyl group is believed to enhance binding affinity and metabolic stability, contributing to the improved pharmacokinetic profiles observed in preclinical models.

Despite these promising findings, challenges remain in optimizing the drug-like properties of 2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde derivatives. Issues such as solubility, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on introducing solubilizing groups and modifying the core scaffold to improve these parameters while maintaining biological activity.

In conclusion, 2-(trifluoromethyl)-1H-perimidine-4-carbaldehyde (CAS: 253780-87-9) represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research is expected to further expand its utility as a versatile building block and potential therapeutic agent. Future studies should prioritize the optimization of its derivatives and the exploration of novel biological targets to fully realize its potential in drug discovery.